Cas no 192570-33-5 (5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 192570-33-5
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• MDL: MFCD09954841
• CID: 1039737
• Update Time: 2025-06-12

5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-Fluoroquinazoline-2,4(1H,3H)-dione
• 5-fluoro-1H-quinazoline-2,4-dione
• 5-Fluoroquizoline-2,4(1H,3H)-dione
• 2,4(1H,3H)-quinazolinedione,5-fluoro
• 5-fluoroquinazoline-2,4-(1H,3H)-dione
• 5-Fluoro-quinazoline-2,4-diol
• 2,4(1H,3H)-Quinazolinedione, 5-fluoro-
• 5-Fluoroquinazoline-2,4-diol
• 5-fluoroquinazoline-2,4-dione
• 5-Fluoro-2,4-dihydroxyquinazoline
• 9996AA
• AM90254
• 5-Fluoro-2,4(1H,3H)-quinazolinedione
• SY011009
• 5
• 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

• MDL： MFCD09954841
• Inchi： 1S/C8H5FN2O2/c9-4-2-1-3-5-6(4)7(12)11-8(13)10-5/h1-3H,(H2,10,11,12,13)
• InChI Key： WPPSJUCAPOKSHS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(NC(N2)=O)=O

Computed Properties

• Exact Mass: 180.03400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 320-322 ºC (ethanol )
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• PSA: 66.24000
• LogP: 1.18010

Additional information on 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione (CAS No. 192570-33-5)

5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 192570-33-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a scaffold that is widely recognized for its biological activity and has been extensively explored in the development of drugs targeting various diseases. The presence of a fluorine atom at the 5-position and the dione functional groups at the 2- and 4-positions introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The structure of 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione consists of a saturated six-membered ring fused with a pyrazine-like unit, characterized by two carbonyl groups. This arrangement contributes to its potential as a pharmacophore in drug design. The fluorine substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. The dione groups enhance electrophilicity, which can be exploited in various chemical reactions and biological interactions.

In recent years, there has been growing interest in quinazoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. Studies have demonstrated that modifications within the quinazoline core can significantly alter biological activity. Specifically, the introduction of fluorine at the 5-position in 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione has been shown to enhance binding affinity to target proteins. This modification is particularly relevant in the context of developing small-molecule inhibitors for tyrosine kinases, which play a crucial role in signal transduction pathways associated with tumor growth and metastasis.

Recent research published in peer-reviewed journals has highlighted the potential of 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione as a lead compound for antitumor agents. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on mutant forms of the Kirsten rat sarcoma viral oncogene (KRAS), which are implicated in pancreatic cancer resistance to standard therapies. The fluorine atom's ability to increase lipophilicity and metabolic stability has been leveraged to improve pharmacokinetic profiles, making this compound an attractive candidate for further preclinical development.

The synthesis of 5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as oxidation and fluorination. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms with high selectivity. These synthetic strategies are critical for producing compounds with minimal impurities that could affect biological evaluations.

Beyond its applications in oncology research,5-fluoro-1,2,3,4-tetrahydroquinazoline-2,4-dione has shown promise in other therapeutic areas. For example, preliminary studies suggest that this compound may have antimicrobial properties due to its ability to interact with bacterial enzymes involved in DNA replication and transcription. The dione groups provide reactive sites for covalent bond formation with biological targets، while the fluorine atom enhances binding interactions through dipole-dipole forces and hydrogen bonding. These characteristics make it a versatile scaffold for designing novel antimicrobial agents.

The pharmacological evaluation of 5-fluoro-1，2，3，4-tetrahydroquinazoline-2，4-dione has been conducted using both in vitro and in vivo models. In cell-based assays，this compound has demonstrated inhibitory activity against several kinases，including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are key targets in cancer therapy due to their role in promoting angiogenesis and cell proliferation. Additionally，animal models have provided insights into its potential therapeutic efficacy，showing reduced tumor growth when administered at appropriate doses.

The safety profile of 5-fluoro-1，2，3，4-tetrahydroquinazoline-2，4-dione is still under investigation، but preliminary toxicology studies suggest that it exhibits moderate solubility in water and organic solvents،which could influence its formulation and delivery systems. Further studies are needed to assess its potential side effects и long-term toxicity。However，the structural features that contribute to its biological activity also suggest that it may possess favorable pharmacokinetic properties，such as good absorption،distribution،metabolism،and excretion (ADME) characteristics.

In conclusion,5-fluoro-1，2，3，4-tetrahydroquinazoline-2，4-dione (CAS No. 192570-33-5) is a promising compound with significant potential in pharmaceutical development。Its unique structural features،including the fluorine atom и dione groups،make it an attractive scaffold for designing drugs targeting various diseases。Ongoing research efforts are focused on optimizing its synthesis،evaluating its biological activity across multiple therapeutic areas，and assessing its safety profile for clinical translation。As our understanding of molecular mechanisms continues to evolve，compounds like 5-fluoro-1，2，3，4-tetrahydroquinazoline-2，4-dione will likely play an increasingly important role in next-generation therapeutics.